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Introduction
Ethyl 4-methoxyphenylacetate, a key organic ester, holds significance in various chemical

syntheses, including pharmaceuticals and fragrances. Its utility stems from a unique

combination of a substituted aromatic ring and an ethyl ester functional group, bestowing upon

it specific reactivity and physical characteristics. This guide provides a comprehensive overview

of its fundamental physical and spectroscopic properties, essential for its effective application in

research and development. The information presented herein is curated to support laboratory

work, ensuring both safety and precision in experimental design.

Chemical Identity and Structure
A clear understanding of the molecular identity of Ethyl 4-methoxyphenylacetate is the

foundation for its scientific application.

IUPAC Name: ethyl 2-(4-methoxyphenyl)acetate[1][2][3][4]

Synonyms: 4-Methoxyphenylacetic acid ethyl ester, Benzeneacetic acid, 4-methoxy-, ethyl

ester, ethyl p-methoxyphenylacetate[3][4]

CAS Number: 14062-18-1[1][2][4]
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Molecular Formula: C₁₁H₁₄O₃[1][2][3][4]

Molecular Weight: 194.23 g/mol [3][4][5]

InChI Key: DOCCDOCIYYDLGJ-UHFFFAOYSA-N[1][2][4]

SMILES: CCOC(=O)CC1=CC=C(OC)C=C1[1][2][4]

The structure, characterized by a para-substituted methoxybenzene ring attached to an ethyl

acetate moiety, dictates its polarity, solubility, and spectral behavior.

Core Physical Properties
The physical state and constants of a compound are critical for its handling, purification, and

use in reactions. Ethyl 4-methoxyphenylacetate is typically a clear, colorless to light yellow

liquid at room temperature.[1][2][6]

Property Value Conditions

Appearance Clear colorless to yellow liquid Ambient

Boiling Point 108-111 °C 3 mmHg[4]

272.03 °C 760 mmHg (estimated)[5]

Melting Point 85 °C [6]

Density 1.097 g/mL [4][7]

Refractive Index 1.5065 to 1.5085 20°C, 589 nm[1][2][7]

Solubility
Soluble in alcohol.[5] Insoluble

in water.[5][6]
25°C[5]

Vapor Pressure 0.006 mmHg 25°C (estimated)[5]

Spectroscopic Data and Structural Elucidation
Spectroscopic analysis is indispensable for confirming the identity and purity of Ethyl 4-
methoxyphenylacetate.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum provides characteristic signals corresponding to the

aromatic protons, the methylene group adjacent to the carbonyl, the methoxy group, and the

ethyl ester group.

¹³C NMR: The carbon NMR spectrum will show distinct peaks for the carbonyl carbon, the

aromatic carbons (with symmetry considerations for the para-substituted ring), the methylene

carbon, the methoxy carbon, and the carbons of the ethyl group.

Infrared (IR) Spectroscopy
The IR spectrum is a valuable tool for identifying the key functional groups present in the

molecule. The spectrum of Ethyl 4-methoxyphenylacetate will exhibit strong absorption

bands characteristic of:

C=O (ester carbonyl) stretching

C-O (ester) stretching

Aromatic C=C stretching

Aliphatic C-H stretching

Aromatic C-H stretching

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the compound. For Ethyl 4-methoxyphenylacetate, the molecular ion peak (M+) would be

observed at m/z 194. The fragmentation pattern would likely show characteristic losses of the

ethoxy group (-OC₂H₅) and other fragments related to the benzyl moiety.[8]

Safety and Handling
Proper handling of any chemical is paramount for laboratory safety.

Flash Point: 46 °C[4][6][7]
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GHS Hazard Statements: H226: Flammable liquid and vapor.[3][9]

GHS Precautionary Statements: P210: Keep away from heat, hot surfaces, sparks, open

flames and other ignition sources. No smoking.[9]

It is crucial to handle Ethyl 4-methoxyphenylacetate in a well-ventilated area, away from

ignition sources, and while wearing appropriate personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat. For detailed safety information, always consult the latest

Safety Data Sheet (SDS) provided by the supplier.[10]

Synthesis and Purification Workflow
A common method for the preparation of Ethyl 4-methoxyphenylacetate is the Fischer

esterification of 4-methoxyphenylacetic acid with ethanol in the presence of an acid catalyst,

such as sulfuric acid.[11]

Experimental Protocol: Fischer Esterification
Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a drying tube,

combine 4-methoxyphenylacetic acid and an excess of absolute ethanol.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture

while stirring.

Reflux: Heat the reaction mixture to reflux and maintain for several hours, monitoring the

reaction progress by Thin Layer Chromatography (TLC).

Workup: After completion, cool the mixture to room temperature. Neutralize the excess acid

with a saturated sodium bicarbonate solution.

Extraction: Extract the aqueous layer with a suitable organic solvent, such as diethyl ether or

ethyl acetate.

Drying and Concentration: Dry the combined organic layers over an anhydrous drying agent

(e.g., sodium sulfate), filter, and concentrate the solvent under reduced pressure using a

rotary evaporator.
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Purification: The crude product can be purified by vacuum distillation to obtain pure Ethyl 4-
methoxyphenylacetate.

Caption: Workflow for the synthesis and purification of Ethyl 4-methoxyphenylacetate.

Logical Relationship of Physical Properties
The interplay of the structural features of Ethyl 4-methoxyphenylacetate directly influences its

observable physical properties.
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Caption: Interrelation of molecular structure and physical properties.
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Conclusion
This technical guide provides a detailed and referenced overview of the essential physical

properties of Ethyl 4-methoxyphenylacetate. A thorough understanding of these

characteristics is fundamental for its safe and effective use in scientific research and

development. The data presented, from basic physical constants to spectroscopic signatures,

serves as a critical resource for chemists and researchers, enabling them to design and

execute experiments with a high degree of confidence and precision.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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